neo-Truxilline

• IUPAC Name: bis[(1R,2R,5S)-2-methoxycarbonyl-8-methyl-8-azabicyclo[3.2.1]octan-3-yl] (1S,2S,3S,4R)-3,4-diphenylcyclobutane-1,2-dicarboxylate
• InChI: InChI=1S/C38H46N2O8/c1-39-23-15-17-25(39)31(35(41)45-3)27(19-23)47-37(43)33-29(21-11-7-5-8-12-21)30(22-13-9-6-10-14-22)34(33)38(44)48-28-20-24-16-18-26(40(24)2)32(28)36(42)46-4/h5-14,23-34H,15-20H2,1-4H3/t23-,24-,25+,26+,27?,28?,29-,30+,31+,32+,33-,34-/m0/s1
• InChI Key: SYSWFFZJNZSEIZ-INQOXXOWSA-N
• Canonical SMILES: CN1C2CCC1C(C(C2)OC(=O)C3C(C(C3C(=O)OC4CC5CCC(C4C(=O)OC)N5C)C6=CC=CC=C6)C7=CC=CC=C7)C(=O)OC
• Isomeric SMILES: CN1[C@H]2CC[C@@H]1[C@H](C(C2)OC(=O)[C@H]3[C@@H]([C@@H]([C@@H]3C(=O)OC4C[C@@H]5CC[C@H]([C@H]4C(=O)OC)N5C)C6=CC=CC=C6)C7=CC=CC=C7)C(=O)OC
• Molecular Formula: C38H46N2O8
• Molecular Weight: 658.8 g/mol
• CAS No.: 113350-54-2

Description

Neo-Truxilline, also known as this compound, is a useful research compound. Its molecular formula is C38H46N2O8 and its molecular weight is 658.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Isolation and Identification in Illicit Cocaine : A study isolated and identified seven of the eleven possible intact isomeric truxillines, including neo-Truxilline, in illicit cocaine. These truxillines were characterized using various chromatographic and spectrometric methods (Lurie et al., 1990).

• Determination in Cocaine Samples : Another study focused on the comparative gas chromatographic determination of total isomeric truxilline impurities/by-products in illicit, refined cocaine samples from South America. The methodology demonstrated good reproducibility and revealed significant levels of truxillines in the cocaine samples (Moore et al., 1996).

• Implications for Cocaine Origin and Trafficking Routes : A study indicated that the relative amount of truxillines in cocaine is indicative of the coca variety used for cocaine processing. This can assist in determining cocaine origin and trafficking routes. The study converted an existing methodology to a more accessible gas chromatography/flame-ionization detection method for this purpose (Mallette & Casale, 2014).

• Effects of UV Radiation on Alkaloid Production : Research on Erythroxylum novogranatense var. novogranatense, a plant species that produces truxillines, showed that ambient UV radiation affects truxilline levels in the plant leaves. This supports the hypothesis that UV radiation is involved in the formation of truxillines from cinnamoylcocaines (Lydon et al., 2009).

• Capillary Electrophoresis Analysis in Cocaine : A study investigated various capillary electrophoresis techniques for analyzing truxillines and other impurities in illicit cocaine. The research provided an efficient method for separating these compounds, contributing to strategic and tactical intelligence derivation (Lurie et al., 1998).

• Identification by Thin-Layer Chromatography and Mass Spectrometry : This study identified truxillines in illicit cocaine using thin-layer chromatography, highlighting their persistent presence in the drug and the complexity of their isomeric nature (Ensing & Zeeuw, 1991).

Mechanism of Action

Target of Action

Neo-Truxilline is a natural product derived from illicit cocaine

Biochemical Pathways

The biochemical pathways affected by this compound are currently unknown. Tropane alkaloids, a group to which this compound belongs, are known to have diverse effects on biological systems . .